5-Bromo-4-fluoro-2-methylaniline
Cat. No. B104819
M. Wt: 204.04 g/mol
InChI Key: DNCLVDGUXUSPTL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
N#C[Cu]
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
[Cu]I
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
|
[Br:1][c:2]1[c:3]([F:10])[cH:4][c:5]([CH3:9])[c:6]([NH2:7])[cH:8]1.[CH3:14][N:15]1[CH2:16][CH2:17][CH2:18][C:19]1=[O:20].[Cu:11][C:12]#[N:13].[Cu:21][I:22]>>[c:2]1([C:12]#[N:13])[c:3]([F:10])[cH:4][c:5]([CH3:9])[c:6]([NH2:7])[cH:8]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cc1cc(F)c(Br)cc1N
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CN1CCCC1=O
|
|
Name
|
N#C[Cu]
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
N#C[Cu]
|
|
Name
|
[Cu]I
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Cu]I
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cc1cc(F)c(C#N)cc1N
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
